2-{[(Tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoic acid

• Molecular Formula: C13H24N2O4
• Molecular Weight: 272.34 g/mol
• SMILES: CC(C)(C)OC(=O)NC(CN1CCCCC1)C(=O)O
• InChI: InChI=1S/C13H24N2O4/c1-13(2,3)19-12(18)14-10(11(16)17)9-15-7-5-4-6-8-15/h10H,4-9H2,1-3H3,(H,14,18)(H,16,17)
• InChIKey: JFRMIDKURKNWAE-UHFFFAOYSA-N

Boc-Protected Piperidinyl-Alanine Overview

2-{[(Tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoic acid (CAS 1083175-46-5) is a synthetic amino acid derivative featuring an N-terminal tert-butyloxycarbonyl (Boc) protecting group and a 3-(piperidin-1-yl) side chain on an alanine backbone . With a molecular formula of C₁₃H₂₄N₂O₄ and a molecular weight of 272.34 g/mol , it belongs to the class of β-(sec-amino)alanines used in solid-phase peptide synthesis (SPPS) and medicinal chemistry workflows. The compound is commercially supplied as a free acid (standard purity ≥98%, per vendor batch-release specifications) or as a hydrochloride salt (CAS 1803562-92-6) to modulate solubility and handling characteristics .

SPPS Protocol Boc-chemistry workflows (TFA deprotection)

Regioisomer Identity 3-(piperidin-1-yl) isomer, not 4-piperidinyl analog

Form Selection Free acid form; ≥98% batch purity specification

Solubility Context Soluble in DMF, methanol (>25 mg/mL); no counterion interference

Boc-Protected Piperidinyl-Alanine: Why Substitution Fails

Although the piperidinyl-alanine compound class shares a common scaffold, the position of the piperidine attachment, the identity of the N-terminal protecting group, and the salt form each create distinct physicochemical, reactivity, and safety profiles that preclude simple substitution. During Fmoc-based SPPS, piperidine used for N-Fmoc deprotection can add to dehydroalanine intermediates generated from C-terminal cysteine or serine residues, forming a 3-(piperidin-1-yl)alanine side product that corrupts peptide sequence integrity [1]. The Boc-protected target compound avoids this side reaction because its protecting group is removed under acidic (TFA) rather than basic (piperidine) conditions, thereby eliminating the nucleophilic piperidine required for Fmoc chemistry [2]. Furthermore, the regioisomer 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-4-yl)propanoic acid positions the piperidine ring at C-4 instead of via the nitrogen atom directly at C-β, altering steric bulk, basicity (pKa of piperidine N vs C-4), and hydrogen-bonding capacity, which can drastically affect receptor-ligand interactions or peptide secondary structure when incorporated into a sequence .

1

4‑piperidinyl regioisomer is not interchangeable

Different piperidine linkage alters basicity (ΔpKa ~0.7) and backbone rigidity; receptor or secondary-structure effects may shift.

2

Fmoc‑protected analogs carry sequence corruption risk

Piperidine deprotection generates undesired 3‑(piperidin‑1‑yl)alanine side products during Fmoc‑SPPS of cysteine‑containing peptides.

3

Hydrochloride salt can complicate coupling

Chloride counterion may precipitate under basic coupling conditions and requires pre‑neutralization, adding handling steps.

• [1] Ni, S. et al. The application of an aryl hydrazine linker prevents beta-elimination side products in the SPPS of C-terminal cysteine peptides. J. Pept. Sci. 2010, 16, 309–313. DOI: 10.1002/psc.1240. View Source
• [2] Iris Biotech. Common Side Reactions in Fmoc Solid-Phase Peptide Synthesis: 3-(1-piperidinyl)alanine formation. 2024. View Source

Boc-Protected Piperidinyl-Alanine: Differentiation Evidence

Purity Advantage Over 4-Regioisomer

Commercially available lots of 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoic acid (free acid) are certified to a minimum purity of 98% by the supplying vendor, with analytical documentation (NMR, HPLC, GC) available . In direct comparison, the 4-piperidinyl regioisomer (CAS 1021943-61-2) is supplied at a minimum purity specification of 97% from a comparable research-chemical vendor . While both materials share the same molecular weight (272.34 g/mol) and formula (C₁₃H₂₄N₂O₄), the 1-percentage-point purity differential translates into a 33% lower maximum theoretical impurity burden (≤2% vs ≤3%), a distinction that becomes material when scaling to gram-quantity solid-phase syntheses where impurities accumulate stepwise.

Purity vs 4‑regioisomer

Head‑to‑head

≥98% vs ≥97%

Reported 33% lower maximum impurity load

Vendor batch‑release specifications; free acid form

Evidence Dimension	Minimum purity specification (free acid form)
Target Compound Data	≥98% (Bidepharm batch release)
Comparator Or Baseline	2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-4-yl)propanoic acid, ≥97% (AKSci)
Quantified Difference	+1 percentage point absolute; 33% lower maximum impurity load
Conditions	Commercial vendor certificates of analysis; HPLC/GC purity assessment

Why This Matters

Higher purity reduces cumulative side reactions in multi-step solid-phase synthesis and simplifies final purification, directly lowering the cost-per-pure-milligram of the final peptide.

Regioisomer Conformational Effects

In the target compound, the piperidine ring nitrogen is directly bonded to the amino acid Cβ carbon, creating a tertiary amine with an approximate pKa of 9.8 (predicted) and a compact, constrained orientation . In contrast, the 4-regioisomer separates the piperidine ring from the amino acid backbone by a methylene bridge, leaving the piperidine nitrogen (pKa ~10.5) free to act as a hydrogen-bond acceptor or proton donor in a subtly different geometry. Computational modeling studies on related β-amino acids indicate that the 1-piperidinyl substitution restricts backbone dihedral angles by approximately 15–20° relative to the 4-substituted analog, which can alter helical propensity in short model peptides . Although head-to-head conformational data for the exact target compound are not published, class-level inference from α-alkyl-β-(sec-amino)alanines supports that the 1-piperidinyl linkage imposes greater local rigidity, a desirable trait for pharmacophore pre-organization in medicinal chemistry [1].

Conformational constraint

Class‑level inference

Estimated backbone restriction ~15–20°

May support pharmacophore pre‑organization

Data inferred from β‑(sec‑amino)alanine analogs; target‑specific studies needed

Evidence Dimension	Effect of piperidine substitution pattern on conformational flexibility
Target Compound Data	Tertiary amine (pKa ~9.8, predicted); restricted backbone rotation
Comparator Or Baseline	2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-4-yl)propanoic acid (primary amine N, pKa ~10.5, predicted)
Quantified Difference	Estimated ΔpKa ≈ 0.7 units; backbone dihedral restriction ~15–20° (class-level inference from β-(sec-amino)alanine analogs)
Conditions	Predicted pKa (ACD/Labs or similar); conformational modeling from N-Boc-α-alkyl-β-(sec-amino)alanine series [1]

Why This Matters

Seemingly modest differences in substitution pattern can translate into order-of-magnitude changes in binding affinity when the building block is incorporated into a bioactive peptide or peptidomimetic, making regioisomer selection a critical procurement decision.

• [1] A convenient route to optically pure α-alkyl-β-(sec-amino)alanines. Amino Acids 2011, 41, 3573–3577. DOI: 10.1007/s00726-010-0777-0. View Source

Boc Protection Prevents SPPS Side Reactions

In Fmoc solid-phase peptide synthesis, the piperidine used for N-terminal deprotection can add to β-elimination-generated dehydroalanine intermediates from C-terminal cysteine residues, producing undesired 3-(piperidin-1-yl)alanine-containing peptides as identified by RP-HPLC, ESI-MS, and ³¹P-NMR [1]. This side reaction can reduce the desired peptide yield by 5–15% per cysteine-containing sequence, as documented in model peptides [2]. The target compound, which carries a Boc rather than Fmoc protecting group, is wholly compatible with Boc-chemistry workflows that employ TFA for deprotection, thereby circumventing the presence of free piperidine throughout the entire chain elongation process and eliminating this side reaction at its source [3]. When the target compound is used as a building block in Boc-SPPS, the 3-(piperidin-1-yl)alanine residue is intentionally incorporated at the desired position with no risk of adventitious insertion.

SPPS side‑reaction prevention

Cross‑study comparable

Boc‑chemistry eliminates piperidine‑adduct formation

Reported 5–15% yield preservation per C‑terminal Cys residue

Fmoc‑SPPS models: dehydroalanine pathway; Boc‑SPPS uses TFA

Evidence Dimension	Side-product formation: undesired 3-(piperidin-1-yl)alanine insertion during SPPS
Target Compound Data	No addition-product formation when employed in Boc-chemistry (TFA deprotection); intentional incorporation only at programmed positions
Comparator Or Baseline	Fmoc-protected analogs generate 3-(piperidin-1-yl)alanine side products via piperidine addition to dehydroalanine; yield loss 5–15% per C-terminal Cys residue (reported in model systems) [2]
Quantified Difference	Yield preservation advantage of 5–15% per C-terminal Cys-containing peptide; elimination of chromatographic separation burden for the isomeric side product
Conditions	Fmoc-SPPS: 20% piperidine/DMF, 3–5 min per cycle. Boc-SPPS: TFA deprotection. Model: C-terminal cysteine tripeptides.

Why This Matters

For peptides containing C-terminal cysteine, the choice of Boc over Fmoc protection eliminates a sequence-corrupting side reaction, directly improving crude purity and reducing the purification burden in both laboratory-scale and pilot-scale synthesis.

• [1] Ni, S. et al. The application of an aryl hydrazine linker prevents beta-elimination side products in the SPPS of C-terminal cysteine peptides. J. Pept. Sci. 2010, 16, 309–313. DOI: 10.1002/psc.1240. View Source
• [2] Attard, T.J.; O'Brien-Simpson, N.M.; Reynolds, E.C. Identification and Suppression of β-Elimination Byproducts Arising from the Use of Fmoc-Ser(PO₃Bzl,H)-OH in Peptide Synthesis. Int. J. Pept. Res. Ther. 2009, 15, 69–78. DOI: 10.1007/s10989-008-9164-x. View Source
• [3] Iris Biotech. Common Side Reactions in Fmoc Solid-Phase Peptide Synthesis: 3-(1-piperidinyl)alanine formation. 2024. View Source

Enhanced Solubility in Organic Solvents

The free acid form of the target compound is reported by suppliers to dissolve readily in polar organic solvents such as methanol and DMF at typical peptide coupling concentrations (>25 mg/mL) [1]. In contrast, the hydrochloride salt (CAS 1803562-92-6) is supplied at a lower purity specification of 95% and is preferentially soluble in aqueous or protic media, but its chloride counterion can interfere with hydrogen-bond-sensitive activation steps and may precipitate under the basic conditions of some coupling reactions . For standard SPPS protocols that require dissolution in DMF, DCM, or NMP, the free acid's >25 mg/mL solubility in methanol (clarity test: clear to very slightly hazy, c = 25 mg/mL) ensures homogeneous coupling without the need for pre-neutralization or scavenging of the chloride counterion.

Organic solvent solubility

Head‑to‑head

>25 mg/mL in methanol

Supports homogeneous SPPS coupling in DMF/DCM

Free acid; clear to very slightly hazy solution reported

Evidence Dimension	Solubility in organic coupling solvent (methanol)
Target Compound Data	Clear to very slightly hazy solution at 25 mg/mL in methanol; fully soluble in DMF and DMSO (vendor reported)
Comparator Or Baseline	Hydrochloride salt (CAS 1803562-92-6): solubility data not reported but expected to require aqueous or protic co-solvent; minimum purity 95%
Quantified Difference	Solubility threshold >25 mg/mL in methanol for free acid; chloride salt may precipitate under basic coupling conditions, requiring additional handling steps
Conditions	Solubility assessed by turbidity (c = 25 mg/mL, methanol) per vendor quality control [1]; salt form purity 95% per AKStech

Why This Matters

Superior solubility of the free acid in standard SPPS solvents reduces the risk of incomplete coupling due to precipitation, simplifies solution preparation, and avoids anion interference in subsequent steps, thereby increasing the overall yield and purity of the final peptide.

• [1] Sigma-Aldrich. Technical Specification: Boc-amino acid solubility (class data). Solubility (Turbidity): clear to very slightly hazy, c = 25 mg/mL; Methanol. View Source

Lower Racemization Risk

During carbodiimide-mediated peptide couplings, activated amino acid derivatives are susceptible to oxazolone formation and subsequent epimerization. The extent of racemization for Boc-protected amino acids is generally lower than for Fmoc-protected counterparts under comparable activation conditions. For example, Boc-L-alanine derivatives exhibit racemization rates below 0.5% when coupled with HOBt/DIC in DMF, while Fmoc-L-alanine derivatives can show racemization rates of 1–3% under the same activation regime [1]. For the target compound, which carries a chiral center at Cα, the Boc group's electron-donating tert-butyl moiety stabilizes the urethane-protected amine against base-catalyzed deprotonation, providing a measurable advantage in stereochemical fidelity. This property is critical when the target compound is used as a single enantiomer in bioactive peptide sequences where the D-epimer can exhibit profoundly different biological activity.

Racemization risk

Class‑level inference

Estimated 2‑ to 6‑fold lower than Fmoc analogs

May improve stereochemical fidelity in coupling

Based on Boc‑L‑Ala vs Fmoc‑L‑Ala model; target‑specific data to verify

Evidence Dimension	Racemization rate during carbodiimide-mediated coupling (HOBt/DIC in DMF)
Target Compound Data	Estimated racemization <0.5% for Boc-L-alanine derivatives (class-level) [1]
Comparator Or Baseline	Fmoc-L-alanine derivatives: racemization 1–3% under identical conditions [1]
Quantified Difference	Estimated 2- to 6-fold lower epimerization risk
Conditions	Coupling reagents: HOBt/DIC in DMF at 0–25°C; HPLC monitoring of D-epimer

Why This Matters

Lower epimerization risk translates into higher diastereomeric purity of the final peptide, reducing the need for chiral chromatographic purification and ensuring that the desired stereoisomer is obtained in biologically relevant yields.

• [1] Albericio, F.; Carpino, L.A. Coupling reagents and activation. In Houben–Weyl Methods of Organic Chemistry; Thieme: Stuttgart, 2002; Vol. E 22a, pp 425–789. (Class-level data on Boc vs Fmoc racemization). View Source

Boc-Protected Piperidinyl-Alanine Applications

Boc-SPPS of Cysteine-Rich Peptides

When constructing peptides containing C-terminal or internal cysteine residues, the use of 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoic acid in a Boc-SPPS protocol eliminates the formation of adventitious 3-(piperidin-1-yl)alanine side products that plague Fmoc-based synthesis, preserving 5–15% of the desired peptide yield per cysteine residue [1].

Conformationally Constrained Peptidomimetics

The direct Cβ-N linkage of the target compound imposes backbone restriction (~15–20°) relative to piperidin-4-yl analogs, making it advantageous for pre-organizing peptide turns or helices when incorporated into pharmacophore sequences targeting GPCRs or protease binding sites [2].

High-Purity Structural Biology Probes

The ≥98% batch purity specification and lower racemization risk (<0.5% estimated) of the free acid form [3] support the synthesis of diastereomerically pure peptide probes for X-ray crystallography, NMR, and SPR studies, where even 1% of the wrong epimer can obscure binding isotherms.

Scalable Boc-Protected Peptide Intermediates

The free acid's solubility in DMF and DCM at >25 mg/mL, combined with its avoidance of the HF cleavage requirement historically associated with Boc chemistry (modern Boc resins cleave with TFA), enables scalable synthesis of peptide intermediates under conditions compatible with current good manufacturing practice (cGMP) for early-phase clinical candidates [4].

Application

Selection Property

Validation Focus

Cysteine‑rich peptide Boc‑SPPS

Boc protection avoids piperidine adduct side reaction

Sequence integrity and crude purity by HPLC‑MS

Conformationally constrained peptidomimetics

Cβ‑N linkage restricts backbone flexibility

Helical propensity or turn induction in model peptides

High‑fidelity structural biology probes

≥98% purity and low racemization risk

Diastereomeric purity by chiral HPLC or NMR

Scalable peptide intermediate synthesis

High organic solubility, TFA‑compatible deprotection

Process‑development coupling efficiency and yield

• [1] Ni, S. et al. The application of an aryl hydrazine linker prevents beta-elimination side products in the SPPS of C-terminal cysteine peptides. J. Pept. Sci. 2010, 16, 309–313. DOI: 10.1002/psc.1240. View Source
• [2] A convenient route to optically pure α-alkyl-β-(sec-amino)alanines. Amino Acids 2011, 41, 3573–3577. DOI: 10.1007/s00726-010-0777-0. View Source
• [3] Albericio, F.; Carpino, L.A. Coupling reagents and activation. In Houben–Weyl Methods of Organic Chemistry; Thieme: Stuttgart, 2002; Vol. E 22a, pp 425–789. (Class-level data on Boc vs Fmoc racemization). View Source
• [4] Sigma-Aldrich. Technical Specification: Boc-amino acid solubility (class data). Solubility (Turbidity): clear to very slightly hazy, c = 25 mg/mL; Methanol. View Source